Cas no 53907-44-1 (2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl-)
53907-44-1 structure
Product Name:2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl-
CAS No:53907-44-1
MF:C5H5NO3
MW:127.098101377487
CID:356093
PubChem ID:12206257
Update Time:2025-04-19
2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl-
- 3-methyl-1,3-oxazine-2,6-dione
- DTXSID80480427
- 53907-44-1
- XXJVBDWSCTZNGK-UHFFFAOYSA-N
- 3-methyl-2H-1,3-oxazine-2,6(3H)-dione
- SCHEMBL1400006
-
- Inchi： 1S/C5H5NO3/c1-6-3-2-4(7)9-5(6)8/h2-3H,1H3
- InChI Key： XXJVBDWSCTZNGK-UHFFFAOYSA-N
- SMILES： O1C(C=CN(C1=O)C)=O
Computed Properties
- Exact Mass: 127.02695
- Monoisotopic Mass: 127.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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